Cas no 1592428-85-7 (1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)-)

• Product Name: 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)-
• CAS No: 1592428-85-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5292372
• Update Time: 2025-07-10

1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)-

• Inchi： 1S/C8H13NO2/c9-4-3-8(10)7-2-1-5-11-6-7/h6H,1-5,9H2
• InChI Key： CKDNVRRVXWEMBO-UHFFFAOYSA-N
• SMILES： C(C1=COCCC1)(=O)CCN

Additional information on 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)-

Research Brief on 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)- (CAS: 1592428-85-7): Recent Advances and Applications

The compound 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)- (CAS: 1592428-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research involves the optimization of synthetic routes for 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a reliable supply of the compound for further investigation.

Pharmacological evaluations have revealed that 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)- exhibits potent inhibitory effects on specific enzymatic targets associated with inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a recent preclinical trial, which reported a significant reduction in inflammatory markers in animal models.

Additionally, the compound's unique chemical structure has prompted investigations into its role as a building block for more complex drug molecules. Researchers have explored its incorporation into hybrid compounds designed to target multiple disease pathways simultaneously. A 2024 study highlighted its utility in the development of dual-action therapeutics, combining anti-inflammatory and antimicrobial properties, which could revolutionize treatment strategies for comorbid conditions.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps through advanced modeling techniques and extended toxicity studies. The integration of computational chemistry and machine learning has provided new insights into the compound's behavior in biological systems, paving the way for more targeted and efficient drug design.

In conclusion, 1-Propanone, 3-amino-1-(3,4-dihydro-2H-pyran-5-yl)- (CAS: 1592428-85-7) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its broad pharmacological potential, positions it as a focal point for future drug discovery efforts. Continued interdisciplinary collaboration will be essential to fully unlock its therapeutic capabilities and translate these findings into clinical applications.